![molecular formula C12H10F3NO2 B5457696 3-(2-phenylvinyl)-5-(trifluoromethyl)-4,5-dihydro-5-isoxazolol](/img/structure/B5457696.png)
3-(2-phenylvinyl)-5-(trifluoromethyl)-4,5-dihydro-5-isoxazolol
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Description
The compound “3-(2-phenylvinyl)-5-(trifluoromethyl)-4,5-dihydro-5-isoxazolol” is an organic compound containing a phenylvinyl group, a trifluoromethyl group, and an isoxazolol ring. The presence of these functional groups suggests that it could have interesting chemical and physical properties .
Molecular Structure Analysis
The molecular structure of this compound would likely be influenced by the electronic and steric properties of the phenylvinyl and trifluoromethyl groups, as well as the isoxazolol ring. These groups could affect the compound’s conformation, reactivity, and interactions with other molecules .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the reactivity of the phenylvinyl group, the trifluoromethyl group, and the isoxazolol ring. For example, the trifluoromethyl group is known to undergo various types of reactions, including radical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative and could affect the compound’s polarity, solubility, and stability .Mechanism of Action
Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets. The trifluoromethyl group is often used in pharmaceuticals to improve stability and lipophilicity .
Future Directions
Properties
IUPAC Name |
3-[(E)-2-phenylethenyl]-5-(trifluoromethyl)-4H-1,2-oxazol-5-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3NO2/c13-12(14,15)11(17)8-10(16-18-11)7-6-9-4-2-1-3-5-9/h1-7,17H,8H2/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNGURARYUDHTQH-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NOC1(C(F)(F)F)O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=NOC1(C(F)(F)F)O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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